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Compound of Interest

Compound Name: Sodium naphthionate

Cat. No.: B093542

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical and physical properties,
synthesis, analysis, and toxicological data for Sodium 4-amino-1-naphthalenesulfonate,
commonly known as Sodium Naphthionate.

Chemical and Physical Properties

Sodium naphthionate is the sodium salt of naphthionic acid. It is a key intermediate in the
synthesis of various azo dyes and pigments.[1][2] Its chemical structure consists of a
naphthalene core substituted with an amino group and a sulfonate group. The presence of the
sulfonate group imparts water solubility to the molecule.[1]

Table 1: General and Physical Properties of Sodium Naphthionate

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b093542?utm_src=pdf-interest
https://www.benchchem.com/product/b093542?utm_src=pdf-body
https://www.benchchem.com/product/b093542?utm_src=pdf-body
https://www.multichemexports.com/product-details/sodium-naphthionate
https://sayverse.com.tr/cgi-sys/suspendedpage.cgi
https://www.multichemexports.com/product-details/sodium-naphthionate
https://www.benchchem.com/product/b093542?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source
CAS Number 130-13-2 [3]
Molecular Formula C10HsNNaOsS [4]
Molecular Weight 245.23 g/mol [4]
White to light yellow or pink to
Appearance greyish-purple crystalline [3]
powder.
Melting Point >300 °C (decomposes) [5]
Solubility Soluble in water. [3]
Purity Minimum 75% [6]

Synthesis and Purification

The primary route for the synthesis of sodium naphthionate is through the neutralization of

naphthionic acid (4-amino-1-naphthalenesulfonic acid).

Experimental Protocol: Synthesis from Naphthionic Acid

This protocol is based on a general acid-base neutralization reaction.

Materials:

Toluene[8]

Procedure:

Methanol (MeOH)[7]

4-amino-1-naphthalenesulfonic acid

Sodium methoxide (NaOMe) solution (e.g., 5 M in methanol)[7]

e Suspend 4-amino-1-naphthalenesulfonic acid in methanol.[7]
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e Add a stoichiometric amount of sodium methoxide solution to the suspension.[7]
» Use sonication to facilitate the reaction and achieve a complete solution.[7]

o Evaporate the solvent to obtain the sodium salt of 4-amino-1-naphthalenesulfonic acid as a
solid.[8]

 To purify, the crude product can be recrystallized from a suitable solvent system, such as an
ethanol-water mixture.

Diagram 1: Synthesis Workflow of Sodium Naphthionate
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Caption: A flowchart illustrating the synthesis of Sodium Naphthionate from Naphthionic Acid.

Analytical Methods

The purity and identity of sodium naphthionate can be determined using various analytical
techniques.

High-Performance Liquid Chromatography (HPLC)

While a specific, validated HPLC method for sodium naphthionate is not readily available in
the public domain, a reverse-phase HPLC method can be developed based on methods for
similar sulfonated aromatic compounds.[9]

Table 2: Suggested HPLC Method Parameters

Parameter Suggested Condition

Column C18 reverse-phase column

A gradient of acetonitrile and water with an
Mobile Phase acidic modifier (e.qg., formic acid or phosphoric
acid)[9]

UV detector at a wavelength corresponding to
Detection the absorbance maximum of sodium

naphthionate

Flow Rate 1.0 mL/min
Injection Volume 10 pL
Titration

A diazotization titration using sodium nitrite is a classical method for the quantification of
aromatic primary amines. This method can be adapted for the assay of sodium naphthionate.

Experimental Protocol: Diazotization Titration

» Dissolve a precisely weighed amount of sodium naphthionate in dilute hydrochloric acid.
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e Cool the solution to 0-5 °C in an ice bath.

« Titrate slowly with a standardized solution of sodium nitrite.

o Determine the endpoint potentiometrically or using an external indicator like starch-iodide

paper.

Applications in Research and Industry

Sodium naphthionate is a crucial intermediate in the production of a wide range of azo dyes

and pigments.[1][2] The amino group on the naphthalene ring can be diazotized and then

coupled with various aromatic compounds to generate a chromophore.

Diagram 2: Role of Sodium Naphthionate in Azo Dye Synthesis
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Caption: The general pathway for the synthesis of azo dyes using Sodium Naphthionate.

Toxicological Data

© 2025 BenchChem. All rights reserved.

5/8 Tech Support


https://www.benchchem.com/product/b093542?utm_src=pdf-body
https://www.multichemexports.com/product-details/sodium-naphthionate
https://sayverse.com.tr/cgi-sys/suspendedpage.cgi
https://www.benchchem.com/product/b093542?utm_src=pdf-body
https://www.benchchem.com/product/b093542?utm_src=pdf-body-img
https://www.benchchem.com/product/b093542?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The toxicological profile of sodium naphthionate indicates that it is of low acute toxicity.
However, it is classified as a skin and eye irritant.

Table 3: Toxicological Profile of Sodium Naphthionate

Endpoint Result Source

o Skin Irritation (Category 2),
GHS Classification o [4]
Eye Irritation (Category 2)

28-Day Repeated Dose Oral No-Observed-Effect Level [10]
Toxicity (Rats) (NOEL): 300 mg/kg/day

Not mutagenic in Salmonella
Mutagenicity (Ames Test) typhimurium and Escherichia [10]

coli.

Did not induce structural
Chromosomal Aberration Test chromosomal aberrations in [10]

CHL/IU cells.

In a study on pregnant rats, high doses of sodium naphthionate (100 and 200 mg/kg/day)
were associated with an increased rate of multiple resorptions and sternebral abnormalities in
fetuses.[11]

Safety and Handling

Standard laboratory safety precautions should be observed when handling sodium
naphthionate.

o Personal Protective Equipment: Wear appropriate protective gloves, clothing, and eye/face
protection.

e Handling: Avoid dust formation and inhalation. Use in a well-ventilated area.

o Storage: Store in a cool, dry place away from light and incompatible materials such as strong
oxidizing agents.[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b093542?utm_src=pdf-custom-synthesis
https://www.multichemexports.com/product-details/sodium-naphthionate
https://www.multichemexports.com/product-details/sodium-naphthionate
https://sayverse.com.tr/cgi-sys/suspendedpage.cgi
https://cymitquimica.com/cas/130-13-2/
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-naphthionate
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-naphthionate
https://www.chembk.com/en/chem/Sodium%20Naphthionate
https://www.hindprakash.com/pdf/import/s34.pdf
https://www.chemicalbook.com/synthesis/sodium-4-amino-1-naphthalenesulfonate.htm
https://www.lookchem.com/casno130-13-2.html
https://sielc.com/separation-of-sodium-1-naphthalenesulfonate-on-newcrom-c18-hplc-column
https://sielc.com/separation-of-sodium-1-naphthalenesulfonate-on-newcrom-c18-hplc-column
https://dra4.nihs.go.jp/mhlw_data/home/file/file130-13-2.html
https://www.inchem.org/documents/jecfa/jecmono/v08je02.htm
https://www.cdhfinechemical.com/images/product/msds/101_2089142693_SODIUMNAPHTHIONATECASNO130-13-2MSDS.pdf
https://www.benchchem.com/product/b093542#sodium-naphthionate-cas-number-130-13-2-properties
https://www.benchchem.com/product/b093542#sodium-naphthionate-cas-number-130-13-2-properties
https://www.benchchem.com/product/b093542#sodium-naphthionate-cas-number-130-13-2-properties
https://www.benchchem.com/product/b093542#sodium-naphthionate-cas-number-130-13-2-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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